Cas no 666857-64-3 (6,6'-(Cyclohexane-1,4-diyl)dihexanoic acid)

• Product Name: 6,6'-(Cyclohexane-1,4-diyl)dihexanoic acid
• CAS No: 666857-64-3
• MF: C₁₈H₃₂O₄
• MW: 312.444286346436
• CID: 2796291
• PubChem ID: 71369122
• Update Time: 2025-04-21

6,6'-(Cyclohexane-1,4-diyl)dihexanoic acid Chemical and Physical Properties

Names and Identifiers

• 666857-64-3
• 6,6'-(Cyclohexane-1,4-diyl)dihexanoic acid
• DTXSID80792158

• Inchi： 1S/C18H32O4/c19-17(20)9-5-1-3-7-15-11-13-16(14-12-15)8-4-2-6-10-18(21)22/h15-16H,1-14H2,(H,19,20)(H,21,22)
• InChI Key： WSHFRYBDBWNORZ-UHFFFAOYSA-N
• SMILES： OC(CCCCCC1CCC(CCCCCC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 312.23005950Da
• Monoisotopic Mass: 312.23005950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 74.6Ų